1-[4-(butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide

• IUPAC Name: 4-benzyl-N-(4-cyanophenyl)-7-hydroxy-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C22H15N3O3S/c23-12-14-6-8-16(9-7-14)24-21(27)18-19(26)20-17(10-11-29-20)25(22(18)28)13-15-4-2-1-3-5-15/h1-11,26H,13H2,(H,24,27)
• InChI Key: HQYLANQNJPLEDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=C(C2=O)C(=O)NC4=CC=C(C=C4)C#N)O)SC=C3
• Molecular Formula: C22H15N3O3S
• Molecular Weight: 401.4 g/mol

Description

1-[4-(butyrylamino)benzoyl]-N-(3-methylbutyl)piperidine-4-carboxamide, also known as Boc-MLF, is a synthetic peptide that has been extensively studied for its potential therapeutic applications. This peptide is a potent inhibitor of leukocyte migration, and as such, it has been investigated for its potential in treating various inflammatory conditions.

Scientific Research Applications

Chiral Sulfinamides in N-heterocycle Synthesis

Chiral sulfinamides, like tert-butanesulfinamide, have been extensively used in the stereoselective synthesis of amines and their derivatives. These compounds are pivotal in asymmetric N-heterocycle synthesis, offering access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. These derivatives are significant due to their presence in natural products and their therapeutic applications (Philip et al., 2020).

Piperidine Derivatives in Gastrointestinal Motility

Cisapride, a substituted piperidinyl benzamide, has been studied for its prokinetic effects in gastrointestinal motility disorders. Its mechanism, thought to involve enhancement of acetylcholine release, positions cisapride and related piperidine derivatives as potential therapeutic agents for various gastrointestinal conditions (McCallum et al., 1988).

Novel CNS Acting Drugs Synthesis

Research has identified functional chemical groups in heterocycles that may serve as leads for synthesizing compounds with potential Central Nervous System (CNS) activity. This includes compounds containing piperidine, which could range in effects from depression to euphoria and convulsion, highlighting their significance in developing new CNS drugs (Saganuwan, 2017).

Supramolecular Chemistry Applications

Benzene-1,3,5-tricarboxamide derivatives, including those with piperidine structures, have been explored for their supramolecular self-assembly behavior. These compounds have applications ranging from nanotechnology and polymer processing to biomedical applications, demonstrating the versatility of piperidine derivatives in supramolecular chemistry (Cantekin et al., 2012).

Optoelectronic Materials Development

The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems, which can include piperidine derivatives, has been valuable for creating novel optoelectronic materials. These materials find applications in organic light-emitting diodes (OLEDs), highlighting the role of piperidine derivatives in advancing optoelectronic technology (Lipunova et al., 2018).